Cas no 107264-10-8 (Pyridinium, 1-fluoro-, hexafluorophosphate(1-))

• Product Name: Pyridinium, 1-fluoro-, hexafluorophosphate(1-)
• CAS No: 107264-10-8
• MF: C₅H₅F₇NP
• MW: 243.062486410141
• CID: 1183305
• Update Time: 2025-05-22

Pyridinium, 1-fluoro-, hexafluorophosphate(1-) Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-fluoro-, hexafluorophosphate(1-)
• N-fluoropyridinium hexafluorophosphate

• Inchi： 1S/C5H5FN.F6P/c6-7-4-2-1-3-5-7;1-7(2,3,4,5)6/h1-5H;/q+1;-1
• InChI Key： BYLKYKBBPVMWRI-UHFFFAOYSA-N
• SMILES： C1=[N+](F)C=CC=C1.[P-](F)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 144.9642

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives

Additional information on Pyridinium, 1-fluoro-, hexafluorophosphate(1-)

Pyridinium, 1-Fluoro-, Hexafluorophosphate(1-): A Comprehensive Overview

Pyridinium, 1-fluoro-, hexafluorophosphate(1-), with the CAS number 107264-10-8, is a unique chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of pyridinium, a six-membered aromatic heterocyclic compound with one nitrogen atom. The presence of fluorine substituents and the hexafluorophosphate group introduces distinct chemical properties that make it valuable in fields such as electrochemistry, catalysis, and materials science.

The structure of pyridinium, 1-fluoro-, hexafluorophosphate(1-) consists of a pyridinium ring with a fluorine atom at the 1-position and a hexafluorophosphate group attached. The pyridinium ring is highly aromatic due to the delocalization of electrons in the conjugated system. The fluorine substituent at the 1-position imparts electron-withdrawing effects, which can influence the electronic properties of the molecule. The hexafluorophosphate group (PF6-) is a stable and non-coordinating anion, making it an ideal counterion for various cations in electrochemical applications.

Recent studies have highlighted the potential of pyridinium, 1-fluoro-, hexafluorophosphate(1-) as an electrolyte additive in lithium-ion batteries. Its ability to stabilize the solid-electrolyte interphase (SEI) layer on the anode surface has been extensively investigated. Researchers have found that incorporating this compound into electrolytes can significantly improve battery performance by enhancing ion transport and reducing resistance. This advancement aligns with the growing demand for high-performance energy storage systems in modern technologies.

In addition to its role in electrochemistry, pyridinium, 1-fluoro-, hexafluorophosphate(1-) has also been explored as a catalyst in organic synthesis. Its unique electronic structure allows it to act as a Lewis acid, facilitating various reactions such as Friedel-Crafts alkylation and acylation. Recent research has demonstrated its effectiveness in asymmetric catalysis, where it can induce high enantioselectivity in certain reactions. This property makes it a promising candidate for use in pharmaceutical and fine chemical industries.

The synthesis of pyridinium, 1-fluoro-, hexafluorophosphate(1-) typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the fluorination of pyridine derivatives followed by quaternization with a suitable alkylating agent. The final step involves exchanging the counterion to obtain the hexafluorophosphate salt. Researchers have recently developed more efficient synthetic routes that minimize side reactions and improve yield.

From an environmental perspective, pyridinium, 1-fluoro-, hexafluorophosphate(1-) exhibits low toxicity and good biodegradability under certain conditions. This makes it a safer alternative to some traditional chemicals used in similar applications. However, further studies are needed to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, pyridinium, 1-fluoro-, hexafluorophosphate(1-) is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key material for future innovations in energy storage and organic synthesis. As research continues to uncover new possibilities for this compound, its role in advancing modern technologies will undoubtedly grow.